Cas no 2228195-05-7 (4-(pentafluoroethyl)benzene-1-carboximidamide)

• Product Name: 4-(pentafluoroethyl)benzene-1-carboximidamide
• CAS No: 2228195-05-7
• MF: C₉H₇F₅N₂
• MW: 238.157299280167
• CID: 6458242
• PubChem ID: 160295172
• Update Time: 2025-07-02

4-(pentafluoroethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(pentafluoroethyl)benzene-1-carboximidamide
• 2228195-05-7
• EN300-1974640

• Inchi： 1S/C9H7F5N2/c10-8(11,9(12,13)14)6-3-1-5(2-4-6)7(15)16/h1-4H,(H3,15,16)
• InChI Key： PSIJVTYZXVBGPQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C(=N)N)=CC=1)F

Computed Properties

• Exact Mass: 238.05293904g/mol
• Monoisotopic Mass: 238.05293904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-(pentafluoroethyl)benzene-1-carboximidamide

Introduction to 4-(pentafluoroethyl)benzene-1-carboximidamide (CAS No. 2228195-05-7)

4-(pentafluoroethyl)benzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228195-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carboximidamides, which are known for their diverse biological activities and utility in synthetic chemistry. The presence of a pentafluoroethyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel molecules.

The structural motif of 4-(pentafluoroethyl)benzene-1-carboximidamide consists of a benzene ring substituted with a pentafluoroethyl group at the para position and a carboximidamide functional group at the ortho position. This arrangement contributes to its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways. The fluorine atoms in the pentafluoroethyl group enhance lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. 4-(pentafluoroethyl)benzene-1-carboximidamide exemplifies this trend, as its fluorinated substituent can improve the pharmacokinetic properties of derivatives. Researchers have explored its utility in synthesizing small-molecule inhibitors for various therapeutic targets, including enzymes involved in cancer metabolism and inflammatory responses.

One of the most compelling aspects of 4-(pentafluoroethyl)benzene-1-carboximidamide is its role as a precursor in the synthesis of more complex pharmacophores. The carboximidamide moiety is particularly versatile, allowing for further functionalization through nucleophilic substitution or condensation reactions. This flexibility has enabled chemists to generate libraries of derivatives with tailored biological activities. For instance, studies have demonstrated its use in creating potent kinase inhibitors, which are crucial in oncology research.

The pentafluoroethyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the benzene ring. This feature is particularly useful in designing molecules with optimized binding interactions at protein targets. Additionally, the fluorine atoms can participate in non-covalent interactions such as π-stacking and halogen bonding, further enhancing molecular recognition.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 4-(pentafluoroethyl)benzene-1-carboximidamide. Molecular modeling studies have predicted that certain modifications can lead to improved affinity for target proteins while maintaining favorable pharmacokinetic profiles. These predictions have guided experimental efforts, leading to the identification of novel lead compounds with promising therapeutic potential.

In the realm of agrochemicals, 4-(pentafluoroethyl)benzene-1-carboximidamide has shown promise as an intermediate in the synthesis of advanced pesticides and herbicides. The structural features of this compound contribute to its efficacy against resistant plant pathogens by disrupting essential biological processes. Its stability under environmental conditions makes it a candidate for formulations designed to last longer in field applications.

The synthesis of 4-(pentafluoroethyl)benzene-1-carboximidamide involves multi-step organic transformations, including halogenation, carboxylation, and imidamidation reactions. The introduction of the pentafluoroethyl group typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved access to this compound, making it more readily available for research purposes.

From a regulatory perspective, 4-(pentafluoroethyl)benzene-1-carboximidamide is subject to standard guidelines for chemical substances used in research and industrial applications. Its classification as a research chemical ensures that it is handled with appropriate safety measures while minimizing environmental impact. Manufacturers and researchers adhere to these regulations to ensure compliance with global standards.

The future prospects for 4-(pentafluoroethyl)benzene-1-carboximidamide are bright, with ongoing research exploring its potential applications in drug discovery and material science. As synthetic techniques continue to evolve, new derivatives with enhanced properties are expected to emerge. Collaborative efforts between academia and industry will likely accelerate the development of novel applications for this versatile compound.